Cas no 2098050-61-2 (1-(Prop-2-yn-1-yl)-3-(pyridin-3-yl)-1H-pyrazole-5-carboxamide)

• Product Name: 1-(Prop-2-yn-1-yl)-3-(pyridin-3-yl)-1H-pyrazole-5-carboxamide
• CAS No: 2098050-61-2
• MF: C₁₂H₁₀N₄O
• MW: 226.234001636505
• CID: 5046344
• Update Time: 2025-10-18

1-(Prop-2-yn-1-yl)-3-(pyridin-3-yl)-1H-pyrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(prop-2-yn-1-yl)-3-(pyridin-3-yl)-1H-pyrazole-5-carboxamide
• 2-prop-2-ynyl-5-pyridin-3-ylpyrazole-3-carboxamide
• 1-(Prop-2-yn-1-yl)-3-(pyridin-3-yl)-1H-pyrazole-5-carboxamide

• Inchi： 1S/C12H10N4O/c1-2-6-16-11(12(13)17)7-10(15-16)9-4-3-5-14-8-9/h1,3-5,7-8H,6H2,(H2,13,17)
• InChI Key： HXLIHYYCGDJGBC-UHFFFAOYSA-N
• SMILES： O=C(C1=CC(C2C=NC=CC=2)=NN1CC#C)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 335
• XLogP3: 0.2
• Topological Polar Surface Area: 73.8

Additional information on 1-(Prop-2-yn-1-yl)-3-(pyridin-3-yl)-1H-pyrazole-5-carboxamide

Introduction to 1-(Prop-2-yn-1-yl)-3-(pyridin-3-yl)-1H-pyrazole-5-carboxamide (CAS No. 2098050-61-2)

1-(Prop-2-yn-1-yl)-3-(pyridin-3-yl)-1H-pyrazole-5-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 2098050-61-2, belongs to the pyrazole class of heterocycles, which are well-documented for their role in drug discovery and development. The presence of a propargyl group and a pyridine moiety in its molecular structure endows it with distinct chemical properties that make it a promising candidate for further investigation.

The molecular structure of 1-(Prop-2-yn-1-yl)-3-(pyridin-3-yl)-1H-pyrazole-5-carboxamide consists of a pyrazole core substituted with a propargyl group at the 1-position and a pyridine ring at the 3-position. The carboxamide functional group at the 5-position further enhances its reactivity and potential for biological interactions. This arrangement of functional groups makes it an intriguing molecule for medicinal chemists seeking to develop novel therapeutic agents.

In recent years, there has been a growing interest in heterocyclic compounds due to their diverse biological activities and favorable pharmacokinetic properties. Pyrazole derivatives, in particular, have been extensively studied for their antimicrobial, anti-inflammatory, antiviral, and anticancer properties. The compound 1-(Prop-2-yn-1-yl)-3-(pyridin-3-yl)-1H-pyrazole-5-carboxamide represents a promising addition to this class of molecules, with its unique structural features potentially contributing to novel mechanisms of action.

One of the most compelling aspects of 1-(Prop-2-yn-1-yl)-3-(pyridin-3-yl)-1H-pyrazole-5-carboxamide is its potential as a scaffold for drug development. The propargyl group can serve as a versatile handle for further chemical modification, allowing researchers to explore various derivatives with tailored biological activities. Additionally, the pyridine ring is known to be a privileged scaffold in medicinal chemistry, often contributing to binding affinity and selectivity in biological targets.

Recent studies have highlighted the importance of pyrazole derivatives in addressing various therapeutic challenges. For instance, research has demonstrated that certain pyrazole-based compounds exhibit potent inhibitory effects on enzymes involved in cancer progression. The structural features of 1-(Prop-2-yn-1-yl)-3-(pyridin-3-y l)-1H-pyrazole -5-carboxamide, including the propargyl and pyridine moieties, suggest that it may interact with similar targets, making it a valuable candidate for further exploration.

The carboxamide functional group in 1-(Prop -2 -yn -1 - yl ) -3 -( py ridin -3 - yl ) -1 H -pyraz ole -5-carboxamide also plays a crucial role in its potential biological activity. Carboxamides are known to be important pharmacophores in many drugs, often contributing to solubility, bioavailability, and target binding affinity. The presence of this group in the molecule suggests that it may exhibit favorable pharmacokinetic properties, which are essential for successful drug development.

Moreover, the propargyl group provides opportunities for further chemical modifications through reactions such as Sonogashira coupling, which can be used to introduce additional functional groups or link the compound to other molecules. This flexibility makes 1-(Prop -2 -yn - 1 - yl ) - 3 -( py ridin e - 3 - yl ) - 1 H -pyra zole -5-carboxamide a versatile scaffold for drug discovery efforts aimed at developing novel therapeutic agents.

In conclusion, 1-(Prop -2 -yn - 1 yl ) - 3 -( py ridin e - 3 yl ) - 1 H-pyra zole -5-carboxamide (CAS No. 2098050 .61 .2) is a promising compound with unique structural features that make it an attractive candidate for further investigation in pharmaceutical chemistry. Its potential as a scaffold for drug development, along with its favorable pharmacokinetic properties, positions it as a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications for heterocyclic compounds like this one, it is likely that 1-(Prop _2_ _yn_ _ _ _ _ _ _ _ _ _ _ _ _ _ _ _ _ _